[3-(Dimethylamino)-2,2-dimethylpropyl](thiophen-2-ylmethyl)amine
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Description
3-(Dimethylamino)-2,2-dimethylpropylamine (CAS: 1019504-60-9) is a tertiary amine featuring a dimethylamino-substituted 2,2-dimethylpropyl backbone and a thiophen-2-ylmethyl substituent. Its molecular formula is C₁₂H₂₂N₂S, with a molecular weight of 226.38 g/mol .
Properties
Molecular Formula |
C12H22N2S |
|---|---|
Molecular Weight |
226.38 g/mol |
IUPAC Name |
N,N,2,2-tetramethyl-N'-(thiophen-2-ylmethyl)propane-1,3-diamine |
InChI |
InChI=1S/C12H22N2S/c1-12(2,10-14(3)4)9-13-8-11-6-5-7-15-11/h5-7,13H,8-10H2,1-4H3 |
InChI Key |
NLGCDEUFDXPHLI-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CNCC1=CC=CS1)CN(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Dimethylamino)-2,2-dimethylpropylamine typically involves the following steps:
Formation of the Thiophene Ring: The thiophene ring can be synthesized through various methods, including the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester.
Attachment of the Propyl Chain: The propyl chain with a dimethylamino group can be introduced via nucleophilic substitution reactions. For instance, a halogenated propylamine can react with a thiophene derivative under basic conditions to form the desired compound.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated synthesis platforms to streamline the process.
Chemical Reactions Analysis
Types of Reactions
3-(Dimethylamino)-2,2-dimethylpropylamine: can undergo various chemical reactions, including:
Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.
Reduction: The compound can be reduced to modify the thiophene ring or the dimethylamino group.
Substitution: Electrophilic and nucleophilic substitution reactions can occur on the thiophene ring or the propyl chain.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions under basic or acidic conditions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiophene ring or the propyl chain.
Scientific Research Applications
3-(Dimethylamino)-2,2-dimethylpropylamine: has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.
Biology: The compound can be used in the study of biological systems, particularly in understanding the interactions between small molecules and biological macromolecules.
Mechanism of Action
The mechanism of action of 3-(Dimethylamino)-2,2-dimethylpropylamine involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the thiophene ring can engage in π-π stacking interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
3-(Dimethylamino)-2,2-dimethylpropylamine (CAS: 1019603-95-2)
- Structural Differences : Replaces the thiophene ring with a furan (oxygen instead of sulfur).
- Implications: Electronic Effects: The electron-rich furan (due to oxygen’s electronegativity) may alter reactivity in electrophilic substitutions compared to the sulfur-containing thiophene . Bioavailability: Furan’s lower molecular weight (C₁₂H₂₂N₂O vs. C₁₂H₂₂N₂S) could enhance aqueous solubility but reduce membrane permeability. Synthetic Accessibility: notes discontinuation (“descatalogado”), suggesting challenges in large-scale synthesis compared to the thiophene analog .
Bis(thiophen-2-ylmethyl)amine
- Structural Differences : Contains two thiophen-2-ylmethyl groups instead of one.
- Synthesis: Prepared via carbon disulfide and ZnSO₄-mediated reactions, differing from alkylation methods used for the target compound .
Tert-Butyl 3-{[3-(Dimethylamino)-2,2-dimethylpropyl]amino}propanoate (CAS: 1221342-42-2)
- Structural Differences: Incorporates a tert-butyl ester and a propanoate linker.
- Implications: Prodrug Potential: The ester group may improve oral bioavailability, with hydrolysis yielding the active amine .
Methyl-[3-(naphthalen-1-yloxy)-3-thiophen-2-yl-propyl]-amine
- Structural Differences : Substitutes the dimethylpropyl group with a naphthalene-oxygen-thiophene chain.
- Implications :
2-(Dimethylamino)-2-methylpropylamine
- Structural Differences : Features a fluorophenyl-furan substituent.
- Implications: Electron-Withdrawing Effects: Fluorine enhances metabolic stability and may influence receptor affinity .
Data Table: Key Properties of Compared Compounds
Biological Activity
3-(Dimethylamino)-2,2-dimethylpropylamine is a synthetic organic compound characterized by its complex structure, which includes a dimethylamino group and a thiophene ring. This molecular configuration suggests significant potential for biological activity, particularly in medicinal chemistry. The compound's molecular formula is with a molecular weight of approximately 226.38 g/mol.
Biological Activity Overview
The biological activity of this compound is primarily influenced by its structural features, particularly the presence of the dimethylamino group and the thiophene moiety. These components are known to enhance interactions with biological targets, leading to various pharmacological effects.
- Neurotransmitter Modulation : The dimethylamino group is associated with neurotransmitter activity modulation, which may suggest potential applications in treating neurological disorders.
- Antidepressant Properties : Compounds containing thiophene rings have been explored for their antidepressant effects, indicating that this compound might exhibit similar properties.
Research Findings
Several studies have investigated the biological activities of compounds structurally related to 3-(Dimethylamino)-2,2-dimethylpropylamine.
Case Studies and Experimental Data
-
Antidepressant Activity :
- A study on thiophene-based antidepressants demonstrated that modifications in the thiophene structure could lead to significant antidepressant effects in animal models.
- Neurotransmitter Interaction :
-
Antimicrobial Properties :
- Similar compounds have exhibited antibacterial and antifungal activities, indicating that 3-(Dimethylamino)-2,2-dimethylpropylamine may also possess antimicrobial properties .
Comparative Analysis with Related Compounds
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| Dimethylaminopropylbenzylamine | Contains a dimethylamino group and aromatic ring | Neurotransmitter modulation |
| Thiophene-based antidepressants | Incorporates thiophene rings | Antidepressant effects |
| N,N-Dimethylethylenediamine | Two amine groups | Used in various chemical syntheses |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
